Cas no 887406-43-1 ((3-Hydroxymandelonitrile)acetate)
887406-43-1 structure
Product Name:(3-Hydroxymandelonitrile)acetate
CAS No:887406-43-1
MF:C10H9NO3
MW:191.183362722397
CID:827037
PubChem ID:4157531
Update Time:2025-07-12
(3-Hydroxymandelonitrile)acetate Chemical and Physical Properties
Names and Identifiers
-
- (3-HYDROXYM AND ELONITRILE)ACETATE
- A-(Acetyloxy)-3-hydroxybenzeneacetonitrile
- DTXSID90400055
- [cyano-(3-hydroxyphenyl)methyl] Acetate
- 887406-43-1
- (3-Hydroxymandelonitrile)acetate
- FT-0669724
- AKOS006277009
-
- Inchi: 1S/C10H9NO3/c1-7(12)14-10(6-11)8-3-2-4-9(13)5-8/h2-5,10,13H,1H3
- InChI Key: HRVSUXZPCHILOC-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C#N)C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 191.05800
- Monoisotopic Mass: 191.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Boiling Point: 352.7±27.0 °C at 760 mmHg
- Flash Point: 167.1±23.7 °C
- PSA: 70.32000
- LogP: 1.51998
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
(3-Hydroxymandelonitrile)acetate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-Hydroxymandelonitrile)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H944380-500mg |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 500mg |
$115.00 | 2023-05-18 | ||
| TRC | H944380-1g |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 1g |
$ 130.00 | 2022-06-04 | ||
| TRC | H944380-2g |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 2g |
$305.00 | 2023-05-18 | ||
| TRC | H944380-5g |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 5g |
$701.00 | 2023-05-18 | ||
| TRC | H944380-10g |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 10g |
$1275.00 | 2023-05-18 | ||
| TRC | H944380-1000mg |
(3-Hydroxymandelonitrile)acetate |
887406-43-1 | 1g |
$161.00 | 2023-05-18 |
(3-Hydroxymandelonitrile)acetate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
887406-43-1 ((3-Hydroxymandelonitrile)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk